1-[2-(2,5-Dimethylthiophen-3-yl)-2-oxoethyl]-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-[2-(2,5-dimethylthiophen-3-yl)-2-oxoethyl]-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C11H10N4OS/c1-7-3-9(8(2)17-7)10(16)5-15-6-13-11(4-12)14-15/h3,6H,5H2,1-2H3
• InChI Key: OJNZBDOJJZEHRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(=O)CN2C=NC(=N2)C#N
• Molecular Formula: C11H10N4OS
• Molecular Weight: 246.29 g/mol

Description

1-[2-(2,5-Dimethylthiophen-3-yl)-2-oxoethyl]-1,2,4-triazole-3-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as DMTC-TACN and has a molecular formula of C12H11N5OS.

Mechanism of Action

The mechanism of action of DMTC-TACN is not well understood. However, it is believed to exert its antimicrobial and anticancer activities by interfering with the DNA synthesis and replication process.
Biochemical and Physiological Effects:
DMTC-TACN has been found to exhibit low toxicity towards mammalian cells, making it a potential candidate for drug development. However, further studies are required to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

The advantages of DMTC-TACN for lab experiments include its ease of synthesis, low toxicity, and potential applications in various fields. However, its limitations include its poor solubility in water and limited stability under certain conditions.

Future Directions

There are several future directions for the research on DMTC-TACN. These include:
1. Development of new synthetic routes for DMTC-TACN to improve its yield and purity.
2. Investigation of the mechanism of action of DMTC-TACN to better understand its antimicrobial and anticancer activities.
3. Exploration of the potential applications of DMTC-TACN in drug delivery and imaging.
4. Development of new metal-organic frameworks based on DMTC-TACN for gas storage and separation, catalysis, and drug delivery.
5. Investigation of the long-term effects of DMTC-TACN on human health.

Synthesis Methods

The synthesis of DMTC-TACN involves a multi-step process. The first step involves the preparation of 2,5-dimethylthiophen-3-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 1,2,4-triazole-3-amine to form the intermediate product, which is further reacted with sodium cyanide to obtain the final product, DMTC-TACN.

Scientific Research Applications

DMTC-TACN has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, DMTC-TACN has been found to exhibit significant antimicrobial activity against various strains of bacteria and fungi. It has also been shown to possess anticancer properties, making it a potential candidate for cancer therapy.
In material science, DMTC-TACN has been used as a building block for the synthesis of various metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. These MOFs have shown potential applications in gas storage and separation, catalysis, and drug delivery.
In analytical chemistry, DMTC-TACN has been used as a chelating agent for the determination of various metal ions in environmental and biological samples.